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Compound of Interest

Compound Name: 3,5-Dibromobenzonitrile

Cat. No.: B1351247 Get Quote

Essential Safety and Handling Guide for 3,5-
Dibromobenzonitrile
This guide provides critical safety, handling, and disposal protocols for 3,5-
Dibromobenzonitrile, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital for ensuring personal safety and maintaining a secure

laboratory environment.

Chemical and Physical Properties
3,5-Dibromobenzonitrile is a chemical compound that requires careful handling due to its

potential health hazards.[1] It appears as a colorless or white to yellow or brown powder or

crystal.[1][2]
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Property Data Source(s)

CAS Number 97165-77-0 [1][2]

Molecular Weight 260.92 g/mol [1]

Appearance
White to light yellow powder or

crystal
[1][2]

Purity >98.0% [2]

Melting Point 98.0 to 102.0 °C [2]

Signal Word Warning [1]

Hazard Statements

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.

[1][3]

Personal Protective Equipment (PPE)
The proper use of Personal Protective Equipment is the primary defense against exposure.[4] A

risk assessment should be conducted before handling to ensure the appropriate level of

protection is used.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.[5][6]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[6]

[7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[5][8] Double-

gloving is recommended.[4]

Prevents skin contact, which

can cause irritation.[5] Gloves

should be inspected for

degradation before use.

Body Protection

A laboratory coat, long pants,

and closed-toe shoes are

required.[4] Impervious

clothing may be necessary for

larger quantities.[6]

Minimizes skin exposure from

accidental spills.

Respiratory Protection

Use only in a well-ventilated

area, preferably a certified

chemical fume hood.[3][5] A

NIOSH/MSHA-approved

respirator is necessary if

ventilation is inadequate or if

dusts are generated.[5][7]

Protects the respiratory tract

from irritation due to dust or

aerosols.[3]

Operational Plans: Handling and Storage
Safe Handling Protocol

Preparation: Ensure an eyewash station and safety shower are accessible and operational.

[5][7] The designated handling area, preferably a chemical fume hood, should be clean and

uncluttered.

Handling:

Avoid all contact with skin and eyes.[5]

Do not breathe in dust.[5] Avoid creating dust during handling.
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Weigh and transfer the chemical within a fume hood to minimize inhalation exposure.

Do not eat, drink, or smoke in the handling area.[5][7]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[5][7]

Decontaminate all surfaces and equipment used.

Store the chemical in a properly labeled and sealed container.[5]

Storage Plan

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][9]

Store in a refrigerator.[1]

The storage area should be secure and locked up.[3][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[5]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[5][7] Remove contact lenses if it is safe to do so.[5] Seek

immediate medical attention.[10][11]

Skin Contact: Remove all contaminated clothing and shoes at once.[5] Wash the affected

skin area immediately with plenty of soap and water.[5][12] If skin irritation develops or

persists, get medical advice.[5]

Inhalation: Move the exposed person to fresh air immediately.[5][12] If the person is not

breathing, perform artificial respiration.[5] Seek medical attention as soon as possible.[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-5-dichlorobenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d67bbb4?context=bbe
https://www.chemicalbook.com/msds/3-5-dichlorobenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: If swallowed, rinse the mouth with water.[7] Call a poison control center or a doctor

for treatment advice.[5][7] Do NOT induce vomiting.[8]

Spill Response Protocol

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to

become airborne.

Wear PPE: Don the appropriate PPE as detailed above before attempting to clean the spill.

Containment: Carefully sweep up the solid material, avoiding dust generation.[5][7]

Collection: Place the spilled material and any contaminated cleaning supplies (e.g., paper

towels) into a suitable, clearly labeled container for hazardous waste disposal.[5][8]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department, especially for larger spills.[8][10]

Disposal Plan
3,5-Dibromobenzonitrile waste must be managed as hazardous material.

Waste Segregation and Collection

Solid Waste: Collect any waste product, contaminated consumables (like gloves, wipes,

weighing papers), and spill cleanup materials in a dedicated, clearly labeled hazardous

waste container.[8]

Labeling: The container must be labeled as "Halogenated Organic Waste" and list "3,5-
Dibromobenzonitrile" as a constituent.

Under no circumstances should this chemical waste be mixed with non-halogenated waste

streams or disposed of down the drain.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_3_5_Dibromo_4_methoxybenzoic_Acid_A_Comprehensive_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_3_5_Dibromo_4_methoxybenzoic_Acid_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_5_Dibromo_4_methoxybenzoic_Acid_A_Comprehensive_Guide.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.benchchem.com/product/b1351247?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_5_Dibromo_4_methoxybenzoic_Acid_A_Comprehensive_Guide.pdf
https://www.benchchem.com/product/b1351247?utm_src=pdf-body
https://www.benchchem.com/product/b1351247?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_5_Dibromo_4_methoxybenzoic_Acid_A_Comprehensive_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal Method

The final disposal must be carried out by a licensed hazardous waste management

company.[8]

Incineration: High-temperature incineration is the recommended method for the complete

destruction of halogenated organic compounds.[8] These facilities are equipped to neutralize

the hazardous acidic gases produced during combustion.[8]

Workflow and Logic Diagrams
The following diagram illustrates the standard workflow for safely handling 3,5-
Dibromobenzonitrile and the appropriate emergency response actions.
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1. Preparation Phase

2. Handling Phase

3. Emergency Response

Start: Plan Experiment

Conduct Risk Assessment

Verify PPE Availability
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Locate Eyewash/Shower

Don Appropriate PPE

Handle/Weigh Chemical
in Fume Hood

Secure Container,
Decontaminate Area

Exposure Event?

Spill Event?

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

End of Procedure

No

Initiate First Aid
(Flush Skin/Eyes, Move to Fresh Air)

Yes

Evacuate Area

Yes

Seek Immediate Medical Attention

Notify EHS/Supervisor

Contain & Clean Up
(If Trained & Safe)

Click to download full resolution via product page

Caption: Workflow for handling 3,5-Dibromobenzonitrile and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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